Cas no 51856-79-2 (Methyl 2-(1-methyl-1H-pyrrol-2-yl)acetate)

• Product Name: Methyl 2-(1-methyl-1H-pyrrol-2-yl)acetate
• CAS No: 51856-79-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00009752
• CID: 56107
• PubChem ID: 103992
• Update Time: 2025-04-18

Methyl 2-(1-methyl-1H-pyrrol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-methyl-1H-pyrrol-2-yl)acetate
• Methyl,1-methyl pyrroleacetate
• 1-METHYLPYRROLE-2-ACETIC ACID METHYL ESTER
• METHYL 1-METHYLPYRROLE-2-ACETATE
• METHYL 1-METHYL-2-PYRROLEACETATE
• Methyl (1-methyl-1H-pyrrol-2-yl)acetate
• Methyl 1-methyl-1H-pyrrole-2-acetate
• Methyl(1-methyl-2-pyrrolyl)acetate
• methyl 2-(1-methylpyrrol-2-yl)acetate
• DTXSID10199818
• EINECS 257-478-0
• AC-8145
• A828814
• InChI=1/C8H11NO2/c1-9-5-3-4-7(9)6-8(10)11-2/h3-5H,6H2,1-2H
• MFCD00009752
• SCHEMBL687742
• W-105862
• Methyl 1-methyl-2-pyrroleacetate;
• AKOS005622604
• M0846
• 51856-79-2
• Methyl 1-methylpyrrol-2-acetate
• methyl2-(1-methyl-1H-pyrrol-2-yl)acetate
• CS-0072032
• SR-01000944755-1
• methyl 1-methyl-pyrrole-2-acetate
• SR-01000944755
• BRD-K54833908-001-01-5
• SY051819
• SB62173
• methyl 2-(N-methyl-1H-pyrrolyl)acetate
• N-Methylpyrrole-2-acetic acid methyl ester
• Methyl1-methyl-2-pyrroleacetate
• Methyl (1-methyl-1H-pyrrol-2-yl)acetate #
• EN300-19573
• AMY38129
• NS00032360
• F0001-1350
• methyl 2-(1-methyl-1h-pyrrol-2-yl) acetate
• TS-02040
• methyl (1-methylpyrrol-2-yl)acetate
• 1H-Pyrrole-2-acetic acid, 1-methyl-, methyl ester
• Z104474290
• FT-0628368
• D70567
• BBL027764
• STK802337
• 1-methyl pyrrole-2-acetic acid methyl ester
• DB-052036

• MDL： MFCD00009752
• Inchi： 1S/C8H11NO2/c1-9-5-3-4-7(9)6-8(10)11-2/h3-5H,6H2,1-2H3
• InChI Key： CGYVDYLHQYNGFC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=CN1C)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 31.2

Experimental Properties

• Color/Form: liquid
• Density: 1.064
• Melting Point: ≥210ºC
• Boiling Point: 85°C/2mmHg(lit.)
• Flash Point: 69 ºC
• Refractive Index: 1.4995-1.5015
• Solubility: 8.3 g/L (20°C)
• Water Partition Coefficient: 8.3 g/L (20 ºC)
• PSA: 31.23000
• LogP: 0.74060
• Solubility: Soluble in water

Methyl 2-(1-methyl-1H-pyrrol-2-yl)acetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Keep away from sources of ignition. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles